Cas no 3489-07-4 (Phenol,2-[[(4-iodophenyl)imino]methyl]-)

• Product Name: Phenol,2-[[(4-iodophenyl)imino]methyl]-
• CAS No: 3489-07-4
• MF: C₁₃H₁₀INO
• MW: 323.129075527191
• MDL: MFCD00020092
• CID: 319570
• PubChem ID: 271537
• Update Time: 2025-04-19

Phenol,2-[[(4-iodophenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[[(4-iodophenyl)imino]methyl]-
• 2-[(4-Iodophenyl)iminomethyl]phenol
• N-(Salicylidene)-4-iodoaniline
• MFCD00020092
• DTXSID201346514
• 2-((4-IODO-PHENYLIMINO)-METHYL)-PHENOL
• NSC-115128
• 2-[(4-Iodo-phenylimino)-methyl]-phenol
• DTXSID801270501
• 951382-46-0
• NSC115128
• salicylidene-4-iodoaniline
• 3489-07-4
• CJPPRXDQKLGUFU-OQLLNIDSSA-N
• 2-[(E)-[(4-Iodophenyl)imino]methyl]phenol
• AKOS000486571
• 2-((E)-[(4-Iodophenyl)imino]methyl)phenol #

• MDL： MFCD00020092
• Inchi： 1S/C13H10INO/c14-11-5-7-12(8-6-11)15-9-10-3-1-2-4-13(10)16/h1-9,16H/b15-9+
• InChI Key： CJPPRXDQKLGUFU-OQLLNIDSSA-N
• SMILES： IC1C=CC(=CC=1)/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 322.9803
• Monoisotopic Mass: 322.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 29.1